2-(4-chlorophenoxy)-N-(3-fluoro-2-methylphenyl)acetamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-(3-fluoro-2-methylphenyl)acetamide
• InChI: InChI=1S/C15H13ClFNO2/c1-10-13(17)3-2-4-14(10)18-15(19)9-20-12-7-5-11(16)6-8-12/h2-8H,9H2,1H3,(H,18,19)
• InChI Key: RLFBDSBSPGYBHV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1F)NC(=O)COC2=CC=C(C=C2)Cl
• Molecular Formula: C15H13ClFNO2
• Molecular Weight: 293.72 g/mol

Description

2-(4-chlorophenoxy)-N-(3-fluoro-2-methylphenyl)acetamide, also known as CF3, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of amides and is often used as a tool compound in various biochemical and physiological studies. The purpose of

Mechanism of Action

The mechanism of action of 2-(4-chlorophenoxy)-N-(3-fluoro-2-methylphenyl)acetamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and receptors in the body. 2-(4-chlorophenoxy)-N-(3-fluoro-2-methylphenyl)acetamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are involved in inflammation. 2-(4-chlorophenoxy)-N-(3-fluoro-2-methylphenyl)acetamide has also been shown to inhibit the activity of certain receptors such as the GPR35 receptor, which is involved in the regulation of immune responses.
Biochemical and Physiological Effects:
2-(4-chlorophenoxy)-N-(3-fluoro-2-methylphenyl)acetamide has been shown to have various biochemical and physiological effects in the body. It has been shown to have anti-inflammatory, analgesic, and antipyretic effects. 2-(4-chlorophenoxy)-N-(3-fluoro-2-methylphenyl)acetamide has also been shown to have neuroprotective effects and has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(4-chlorophenoxy)-N-(3-fluoro-2-methylphenyl)acetamide is its high potency and selectivity, which makes it a valuable tool compound for various studies. 2-(4-chlorophenoxy)-N-(3-fluoro-2-methylphenyl)acetamide is also relatively easy to synthesize, which makes it readily available for use in research. However, one of the limitations of 2-(4-chlorophenoxy)-N-(3-fluoro-2-methylphenyl)acetamide is its potential toxicity, which requires careful handling and use in lab experiments.

Future Directions

There are several future directions for the study of 2-(4-chlorophenoxy)-N-(3-fluoro-2-methylphenyl)acetamide. One area of future research is the development of new drugs based on the structure of 2-(4-chlorophenoxy)-N-(3-fluoro-2-methylphenyl)acetamide for the treatment of various diseases. Another area of future research is the study of the molecular mechanisms underlying the effects of 2-(4-chlorophenoxy)-N-(3-fluoro-2-methylphenyl)acetamide in the body. Additionally, the use of 2-(4-chlorophenoxy)-N-(3-fluoro-2-methylphenyl)acetamide in combination with other compounds for the treatment of various diseases is an area of future research.

Synthesis Methods

The synthesis of 2-(4-chlorophenoxy)-N-(3-fluoro-2-methylphenyl)acetamide involves the reaction between 3-fluoro-2-methylphenol and 4-chlorophenoxyacetyl chloride in the presence of a base such as triethylamine. The reaction yields 2-(4-chlorophenoxy)-N-(3-fluoro-2-methylphenyl)acetamide as a white solid with a melting point of 92-94°C.

Scientific Research Applications

2-(4-chlorophenoxy)-N-(3-fluoro-2-methylphenyl)acetamide has been widely used in scientific research as a tool compound for various studies. One of the main applications of 2-(4-chlorophenoxy)-N-(3-fluoro-2-methylphenyl)acetamide is in the field of medicinal chemistry, where it is used to study the structure-activity relationships of various compounds. 2-(4-chlorophenoxy)-N-(3-fluoro-2-methylphenyl)acetamide has also been used in the development of new drugs for the treatment of various diseases such as cancer, inflammation, and neurological disorders.